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Compound Focus: ZEN-2759

CAS No.: 1616400-50-0

Cat. No.: S547739

Get Quote

Product Identification & Hazards

Product Name: ZEN-2759 [1]

Catalog Number: DC75116 [1]
CAS Number: 1616400-50-0 [1]

Chemical Formula: C₁₇H₁₆N₂O₂ [1]
Molecular Weight: 280.327 g/mol [1]

Hazard Classification: ZEN-2759 is classified as Acute Toxicity (Category 4) and Acute Aquatic

Toxicity (Category 1) [1].

Hazard Statements: H302 (Harmful if swallowed), H410 (Very toxic to aquatic life with long-lasting

effects) [1].
Precautionary Measures: Always wear appropriate personal protective equipment (PPE), avoid dust

formation, and do not eat, drink, or smoke in the handling area [1].

Storage Conditions Summary

The storage conditions for ZEN-2759 vary depending on its physical form. The table below summarizes the

key parameters:
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Storage Parameter Condition Reference

Long-Term Storage
(Powder)

-20°C in a tightly sealed container [1] DC Chemicals
MSDS

Storage (in solvent) -80°C [1] DC Chemicals
MSDS

Environment Cool, well-ventilated place; away from direct sunlight
and ignition sources [1]

DC Chemicals
MSDS

Incompatible Materials Strong acids, strong alkalis, strong oxidizing agents,
and strong reducing agents [1]

DC Chemicals
MSDS

Handling and Usage Protocol

Materials Required

ZEN-2759 (DC75116) [1]
Personal protective equipment (PPE): safety goggles, gloves, impervious lab coat [1]

Appropriate chemical fume hood or area with adequate exhaust ventilation [1]
Cryogenic storage freezer (-20°C and -80°C)

Pre-chilled vials and equipment

Storage Procedure

Upon Receipt: Confirm the product is in its original, intact packaging.

Temperature Registration: Immediately place the powder form at -20°C for long-term storage. If
dissolved in a solvent, store at -80°C [1].

Containment: Ensure the container is tightly sealed to prevent moisture absorption and
contamination [1].

Labeling: Clearly label the container with the product name, CAS number, date received, and your
initials.

Location: Store in a dedicated, well-ventilated freezer, away from incompatible materials [1].
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Handling and Reconstitution

Preparation: Bring the product to room temperature inside a certified fume hood before opening.
Weighing: Use pre-chilled equipment to handle the powder. Avoid generating dust or aerosols [1].

Solution Preparation: Use a suitable solvent (e.g., DMSO) to prepare stock solutions. Aliquot
immediately to avoid repeated freeze-thaw cycles.

Storage of Solutions: Store aliquots at -80°C [1].

Research Context and Applications

ZEN-2759 is a potent inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins,

specifically targeting BRD4 [2]. It has reported IC₅₀ values of 0.23 µM for BRD4(BD1), 0.08 µM for

BRD4(BD2), and 0.28 µM for the full tandem BRD4(BD1BD2) domain [2]. By blocking the interaction

between BRD4 and acetylated histones, ZEN-2759 disrupts the expression of key oncogenes, making it a

valuable tool for researching cancer and inflammatory diseases [2].

The diagram below illustrates the signaling pathway targeted by ZEN-2759 and the experimental workflow

for its use:
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Experimental Workflow
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Safety and Disposal

First Aid Measures: In case of skin contact, rinse thoroughly with water. If swallowed, rinse mouth

and do NOT induce vomiting; call a physician immediately [1].
Spill Management: Collect spillage with a liquid-binding material (e.g., diatomite). Decontaminate

surfaces with alcohol and dispose of waste according to local regulations [1].
Waste Disposal: Dispose of contents and containers at an approved waste disposal plant in

compliance with all federal, state, and local regulations [1].
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Experimental Protocol: Assessing BRD4 Inhibition in
Cells

This protocol outlines the steps to test the biological activity of ZEN-2759 in a cell-based assay.

Day 1: Cell Seeding

Seed appropriate cancer cells (e.g., MM1.S multiple myeloma cells) in a 96-well plate at a density of
5,000-10,000 cells per well in complete medium.

Incubate cells overnight at 37°C and 5% CO₂ to allow for attachment.

Day 2: Compound Treatment

Thaw an aliquot of ZEN-2759 stock solution on ice and prepare serial dilutions in pre-warmed cell

culture medium. The final DMSO concentration should typically be ≤0.1%.
Aspirate the old medium from the plated cells and add the medium containing the compound

dilutions. Include a vehicle control (DMSO only).
Return the plate to the incubator for 24-72 hours, depending on the assay endpoint.

Day 3/4: Viability Assay (Example: MTT)

Add MTT reagent to each well according to the manufacturer's instructions.
Incubate for 2-4 hours at 37°C to allow formazan crystal formation.

Carefully aspirate the medium and dissolve the formazan crystals in DMSO.
Measure the absorbance at 570 nm using a microplate reader. Calculate the percentage of cell

viability relative to the vehicle control to determine the IC₅₀ value.

Key Considerations for Researchers

Stability Monitoring: While the MSDS provides storage guidelines, the long-term stability of ZEN-
2759 under these conditions has not been fully characterized. Researchers should periodically

assess the integrity of their stock via mass spectrometry if performance degradation is suspected.
Aliquot Strategy: To maintain stability and prevent contamination, divide stock solutions into small,

single-use aliquots immediately after preparation.
Bioactive Confirmation: The provided IC₅₀ values (e.g., 0.23 µM for BRD4 BD1) serve as a

reference [2]. Always include appropriate controls in your experiments to confirm the compound's
activity in your specific biological system.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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